Cas no 2680748-74-5 (tert-butyl N-3-(3,5-dimethylphenoxy)-5-nitrophenylcarbamate)

• Product Name: tert-butyl N-3-(3,5-dimethylphenoxy)-5-nitrophenylcarbamate
• CAS No: 2680748-74-5
• MF: C₁₉H₂₂N₂O₅
• MW: 358.388385295868
• CID: 5627057
• PubChem ID: 165943158
• Update Time: 2025-08-05

tert-butyl N-3-(3,5-dimethylphenoxy)-5-nitrophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28299538
• tert-butyl N-[3-(3,5-dimethylphenoxy)-5-nitrophenyl]carbamate
• 2680748-74-5
• tert-butyl N-3-(3,5-dimethylphenoxy)-5-nitrophenylcarbamate

• Inchi： 1S/C19H22N2O5/c1-12-6-13(2)8-16(7-12)25-17-10-14(9-15(11-17)21(23)24)20-18(22)26-19(3,4)5/h6-11H,1-5H3,(H,20,22)
• InChI Key： ZEIWIZCQAPALLR-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C=C(C=1)OC1C=C(C)C=C(C)C=1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 358.15287181g/mol
• Monoisotopic Mass: 358.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 93.4Ų

Additional information on tert-butyl N-3-(3,5-dimethylphenoxy)-5-nitrophenylcarbamate

tert-butyl N-3-(3,5-dimethylphenoxy)-5-nitrophenylcarbamate: A Comprehensive Overview

The compound with CAS No. 2680748-74-5, commonly referred to as tert-butyl N-3-(3,5-dimethylphenoxy)-5-nitrophenylcarbamate, is a highly specialized chemical entity with significant applications in various fields of modern chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for innovative applications in drug development, agrochemicals, and advanced materials.

tert-butyl N-3-(3,5-dimethylphenoxy)-5-nitrophenylcarbamate is characterized by its complex molecular structure, which includes a tert-butyl group attached to a carbamate moiety. The presence of the 3,5-dimethylphenoxy group introduces steric hindrance and electronic effects that significantly influence the compound's reactivity and stability. The 5-nitrophenyl group further enhances the compound's functional versatility by introducing electron-withdrawing properties, making it an attractive candidate for various chemical transformations.

Recent studies have highlighted the potential of tert-butyl N-3-(3,5-dimethylphenoxy)-5-nitrophenylcarbamate in the development of advanced pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds with potential anti-inflammatory and antioxidant properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising activity against inflammatory pathways, suggesting its potential in the treatment of chronic inflammatory diseases.

In the field of agrochemistry, tert-butyl N-3-(3,5-dimethylphenoxy)-5-nitrophenylcarbamate has been investigated for its role in enhancing crop resilience against environmental stressors. A 2022 research article in *Plant Physiology* reported that this compound can act as a signaling molecule in plants, improving their tolerance to drought and high salinity conditions. This discovery opens new avenues for sustainable agriculture by reducing the reliance on conventional chemical fertilizers.

The synthesis of tert-butyl N-3-(3,5-dimethylphenoxy)-5-nitrophenylcarbamate involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic chemistry have enabled more efficient synthesis routes, reducing production costs and environmental impact. For example, a 2021 study in *Green Chemistry* introduced a novel catalyst system that facilitates the coupling reaction between the tert-butyl carbamate precursor and the 3,5-dimethylphenoxy group with unprecedented efficiency.

From a materials science perspective, tert-butyl N-3-(3,5-dimethylphenoxy)-5-nitrophenylcarbamate has shown promise as a building block for constructing advanced polymers with tailored mechanical and thermal properties. Its ability to form stable covalent bonds makes it an ideal candidate for developing high-performance materials used in aerospace and automotive industries. A 2020 study published in *Macromolecules* demonstrated that polymers synthesized using this compound exhibit exceptional resistance to thermal degradation and mechanical stress.

In conclusion, tert-butyl N-3-(3,5-dimethylphenoxy)-5-nitrophenylcarbamate (CAS No. 2680748-74-5) stands out as a versatile chemical entity with diverse applications across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in pharmaceuticals, agriculture, and materials science. As ongoing research continues to uncover new potentials for this compound, its role in advancing modern chemistry is expected to grow significantly in the coming years.